Cas no 929-11-3 (1,3-Butadiene, 1,4-dinitro-)

• Product Name: 1,3-Butadiene, 1,4-dinitro-
• CAS No: 929-11-3
• MF: C₄H₄N₂O₄
• MW: 144.085560798645
• CID: 752951
• PubChem ID: 71423416
• Update Time: 2025-04-19

1,3-Butadiene, 1,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene, 1,4-dinitro-
• 1,4-dinitrobuta-1,3-diene
• 929-11-3
• DTXSID50842235
• 1,4-dinitro-1,3-butadiene

• Inchi： 1S/C4H4N2O4/c7-5(8)3-1-2-4-6(9)10/h1-4H
• InChI Key： ABUMJZWZYIBLQQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C=CC=C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 144.01710661g/mol
• Monoisotopic Mass: 144.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 91.6Ų